Cas no 1804538-18-8 (3-Bromo-2-chloro-4-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-chloro-4-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1804538-18-8
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910547
• Update Time: 2023-08-21

3-Bromo-2-chloro-4-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-5-3(2-13)1-4(14-6(5)9)15-7(10,11)12/h1H
• InChI Key： DKEXBVBRCZSVFC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1C#N)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9